3,3'-[Methylenedi(4,1-phenylene)]bis(3,4-dihydro-2H-1,3-benzoxazine)

• CAS No.: 127959-98-2
• Molecular Formula: C29H26N2O2
• Molecular Weight: 434.5 g/mol
• IUPAC Name: 3-[4-[[4-(2,4-dihydro-1,3-benzoxazin-3-yl)phenyl]methyl]phenyl]-2,4-dihydro-1,3-benzoxazine
• InChI: InChI=1S/C29H26N2O2/c1-3-7-28-24(5-1)18-30(20-32-28)26-13-9-22(10-14-26)17-23-11-15-27(16-12-23)31-19-25-6-2-4-8-29(25)33-21-31/h1-16H,17-21H2
• InChI Key: XRYYZSQXOGSWOK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2OCN1C3=CC=C(C=C3)CC4=CC=C(C=C4)N5CC6=CC=CC=C6OC5
• Related CAS: 127959-99-3

Description

3,3'-[Methylenedi(4,1-phenylene)]bis(3,4-dihydro-2H-1,3-benzoxazine) (hereafter referred to by its systematic name) is a bifunctional benzoxazine monomer characterized by two benzoxazine rings linked via a methylene-bridged diphenylene group. Benzoxazines are heterocyclic compounds known for their thermal stability, flame retardancy, and utility in high-performance thermosetting polymers . This compound is synthesized via condensation reactions involving formaldehyde, primary amines, and phenolic compounds, often under acidic or solvent-free conditions . Its fully cured form exhibits a glass transition temperature (Tg) exceeding 300°C, making it suitable for aerospace, electronics, and composite applications .

Comparison with Similar Compounds

Comparison with Similar Benzoxazine Compounds

Thermal and Mechanical Properties

Table 1: Comparative Thermal Properties of Selected Benzoxazines

Compound Name	Substituents/Linker	Tg (°C)	Key Applications	References
BA-a (Bisphenol A-based)	Phenyl groups	173	Flame retardants
BA-mt (m-Toluidine-based)	Methyl substituents	217	High-Tg resins
Diphenylsulfone-bis-benzoxazine	Sulfone linker	212	Aerospace composites
Allyl-functionalized benzoxazine	Allyl groups	~300	Thermosets with high toughness
Target compound (Methylenedi-p-phenylene)	Methylene-diphenylene linker	>300	Encapsulation materials

• BA-a vs. BA-mt : The substitution of aniline with m-toluidine in BA-mt introduces steric hindrance and enhanced intermolecular interactions, raising its T_g by 44°C compared to BA-a .
• Sulfone-linked benzoxazines : The sulfone group increases rigidity and thermal stability but results in a lower T_g (212°C) than the target compound due to reduced crosslinking efficiency .
• Allyl-functionalized analogs : These exhibit dual curing mechanisms (allyl and oxazine polymerization), achieving T_g values comparable to the target compound but requiring higher curing temperatures (~220°C) .

Structural and Crystallographic Features

• Crystal packing : Substituents significantly influence hydrogen bonding and packing. For example, fluorine or chlorine substituents introduce C–H···F/Cl interactions, altering solubility and thermal stability .
• Linker flexibility : Ethylene-linked bis-benzoxazines (e.g., SAGPUN, AXAKAM) exhibit lower T_g values (~150–180°C) due to flexible linkers, whereas the rigid methylene-diphenylene linker in the target compound restricts molecular motion, enhancing thermal resistance .

Key Research Findings

Superior thermal performance : The target compound’s T_g exceeds most analogs due to its rigid aromatic backbone and efficient crosslinking .

Synergistic effects in blends : Blending with BMI or other benzoxazines enhances mechanical properties, making it viable for high-temperature encapsulation .

Sensitivity to synthesis conditions : Reaction pH and temperature critically impact yield and purity, necessitating precise control during industrial production .